(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid
Overview
Description
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid (DFEA-TFA) is an organic compound containing a difluoroethyl group and a trifluoroacetic acid group. It is a white, crystalline solid with a melting point of 88-90°C. DFEA-TFA is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. It has found applications in the synthesis of peptides, heterocycles, and nucleosides. It has also been used in the synthesis of fluorinated compounds.
Mechanism of Action
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is an organic compound containing a difluoroethyl group and a trifluoroacetic acid group. The difluoroethyl group is a highly reactive group, and it is believed to be responsible for the reactivity of (2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid. The trifluoroacetic acid group is also reactive, and it can act as an acid catalyst in certain reactions. The combination of these two reactive groups makes (2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid a very versatile compound, and it can be used in a variety of reactions.
Biochemical and Physiological Effects
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is a non-toxic compound and has no known adverse effects on humans or animals. It is not known to be a mutagen or carcinogen. It is not known to cause any allergic reactions or skin irritation. It is not known to be absorbed through the skin or to be a skin irritant.
Advantages and Limitations for Lab Experiments
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is a versatile compound and is suitable for use in a wide range of laboratory experiments. It is a non-toxic compound and has no known adverse effects on humans or animals. It is also highly reactive, making it suitable for use in a variety of reactions. However, it is important to note that (2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is a volatile compound, and it should be handled with care in the laboratory.
Future Directions
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid has a variety of potential applications in the synthesis of pharmaceuticals and other organic compounds. It could be used in the synthesis of peptides, heterocycles, and nucleosides. It could also be used in the synthesis of fluorinated polymers and in the synthesis of fluorinated pharmaceuticals. It could also be used in the synthesis of fluorinated surfactants. Additionally, it could be used in the synthesis of fluorinated monomers and in the synthesis of fluorinated catalysts. Finally, it could be used in the synthesis of fluorinated materials for biomedical applications.
Synthesis Methods
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is synthesized by the reaction of 1,1-difluoroethyl azide with trifluoroacetic acid. The reaction is typically carried out in an inert atmosphere, such as argon or nitrogen, at a temperature of around 60°C. The reaction is highly exothermic and the reaction time is typically around 30 minutes. The reaction can be monitored by thin-layer chromatography (TLC) or by gas chromatography (GC).
Scientific Research Applications
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid has been used in a variety of scientific research applications. It has been used in the synthesis of peptides, heterocycles, and nucleosides. It has also been used in the synthesis of fluorinated compounds. It has been used in the synthesis of fluorinated polymers and in the synthesis of fluorinated pharmaceuticals. It has also been used in the synthesis of fluorinated surfactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid involves the reaction of (2R)-2-aminobutanoic acid with 1,1-difluoroethane followed by acidification with trifluoroacetic acid.", "Starting Materials": [ "(2R)-2-aminobutanoic acid", "1,1-difluoroethane", "trifluoroacetic acid" ], "Reaction": [ "Step 1: (2R)-2-aminobutanoic acid is reacted with 1,1-difluoroethane in the presence of a suitable catalyst to form (2R)-2-(1,1-difluoroethyl)azetidine.", "Step 2: The resulting product is then acidified with trifluoroacetic acid to form the final compound, (2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid." ] } | |
CAS RN |
2763740-93-6 |
Product Name |
(2R)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid |
Molecular Formula |
C7H10F5NO2 |
Molecular Weight |
235.2 |
Purity |
95 |
Origin of Product |
United States |
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